Cas no 2374122-37-7 (A 410099.1, amine-Boc hydrochloride)

• Product Name: A 410099.1, amine-Boc hydrochloride
• CAS No: 2374122-37-7
• MF: C₃₂H₅₀ClN₅O₅
• MW: 620.222907543182
• CID: 4766715
• PubChem ID: 146018936
• Update Time: 2025-06-09

A 410099.1, amine-Boc hydrochloride Chemical and Physical Properties

Names and Identifiers

• A 410099.1, amine-Boc (hydrochloride)
• tert-Butyl ((S)-1-(((S)-2-((2S,4S)-4-amino-2-(((R)-1,2,3,4-tetrahydronaphthalen-1-yl)carbamoyl)pyrrolidin-1-yl)-1-cyclohexyl-2-oxoethyl)amino)-1-oxopropan-2-yl)(methyl)carbamate hydrochloride
• tert-Butyl [(S)-1-[[(S)-2-[(2S,4S)-4-amino-2-[[(R)-1,2,3,4-tetrahydronaphthalen-1-yl]carbamoyl]pyrrolidin-1-yl]-1-cyclohexyl-2-oxoethyl]amino]-1-oxopropan-2-yl](methyl)carbamate hydrochloride
• A 410099.1, amine
• A 410099.1, amine-Boc hydrochloride
• AKOS040757600
• HY-136269
• 2374122-37-7
• MS-30779
• tert-butyl N-[(1S)-1-{[(1S)-2-[(2S,4S)-4-amino-2-{[(1R)-1,2,3,4-tetrahydronaphthalen-1-yl]carbamoyl}pyrrolidin-1-yl]-1-cyclohexyl-2-oxoethyl]carbamoyl}ethyl]-N-methylcarbamate hydrochloride
• CS-0122437
• EN300-28133772
• G18046

• Inchi： 1S/C32H49N5O5.ClH/c1-20(36(5)31(41)42-32(2,3)4)28(38)35-27(22-13-7-6-8-14-22)30(40)37-19-23(33)18-26(37)29(39)34-25-17-11-15-21-12-9-10-16-24(21)25;/h9-10,12,16,20,22-23,25-27H,6-8,11,13-15,17-19,33H2,1-5H3,(H,34,39)(H,35,38);1H/t20-,23-,25+,26-,27-;/m0./s1
• InChI Key： XWVNETXEAKCZET-CZNZTGDVSA-N
• SMILES： Cl.O=C([C@H](C1CCCCC1)NC([C@H](C)N(C(=O)OC(C)(C)C)C)=O)N1C[C@H](C[C@H]1C(N[C@H]1C2C=CC=CC=2CCC1)=O)N

Computed Properties

• Exact Mass: 619.3500474g/mol
• Monoisotopic Mass: 619.3500474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 977
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134

Additional information on A 410099.1, amine-Boc hydrochloride

Introduction to Compound with CAS No. 2374122-37-7 and Product Name: A 410099.1, amine-Boc hydrochloride

The compound with the CAS number 2374122-37-7 and the product name A 410099.1, amine-Boc hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and molecular research. The amine-Boc hydrochloride moiety is particularly noteworthy, as it serves as a crucial intermediate in the synthesis of various bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. The amine-Boc hydrochloride derivative, as a key component of A 410099.1, has been extensively studied for its role in the synthesis of peptidomimetics and other therapeutic agents. These derivatives are particularly valuable in the design of drugs targeting neurological disorders, cancer, and infectious diseases. The Boc (tert-butoxycarbonyl) group in the molecule enhances stability and reactivity, making it an ideal candidate for further chemical modifications.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of the amine-Boc hydrochloride group allows for easy functionalization, enabling chemists to tailor the molecule for specific biological activities. This flexibility has been leveraged in recent research to develop novel inhibitors of enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of A 410099.1 can effectively inhibit kinases and proteases, which are critical targets in the treatment of chronic inflammatory diseases and cancer.

The compound's potential is further highlighted by its role in the development of targeted therapies. In oncology research, for example, amine-Boc hydrochloride derivatives have been investigated for their ability to selectively bind to cancer cell receptors, thereby blocking tumor growth and proliferation. Preliminary clinical trials have demonstrated promising results, suggesting that these compounds could revolutionize cancer treatment strategies. Additionally, the compound's stability under various conditions makes it suitable for formulation into oral and injectable medications, enhancing its therapeutic applicability.

Another area where this compound has shown significant promise is in the field of peptide-based drugs. Peptides are increasingly being recognized as effective therapeutic agents due to their high specificity and low toxicity. The amine-Boc hydrochloride group facilitates the coupling of peptide fragments, allowing for the synthesis of complex peptidomimetics with enhanced pharmacological properties. These peptidomimetics have been explored for their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Research indicates that they can modulate neurotransmitter activity without affecting other systems, thereby minimizing side effects.

The synthesis of A 410099.1 involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. The Boc protection strategy ensures that the amine group remains reactive while preventing unwanted side reactions. This approach is particularly important in multi-step syntheses where functional group compatibility must be carefully managed. Recent advancements in catalytic methods have further improved the efficiency of these synthetic routes, reducing reaction times and improving yields.

From a regulatory perspective, compounds like A 410099.1 must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. The pharmaceutical industry has invested heavily in analytical techniques to characterize these compounds at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm structural integrity and purity. These methods provide critical data that supports the compound's suitability for further development.

The impact of this compound extends beyond academic research; it has practical implications for drug discovery pipelines worldwide. Companies specializing in medicinal chemistry have incorporated amine-Boc hydrochloride derivatives into their libraries of compounds for screening against various disease targets. This approach accelerates the identification of lead compounds that can be further optimized into viable drugs. The compound's well-documented synthetic pathways also serve as valuable resources for training new generations of chemists.

In conclusion, the compound with CAS No. 2374122-37-7 and product name A 410099.1, amine-Boc hydrochloride represents a cornerstone in modern pharmaceutical chemistry. Its unique properties make it an indispensable tool for researchers developing new treatments for a wide range of diseases. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in shaping the future of medicine.